Cas no 61702-21-4 (4H-1,3-Benzodioxin-4-one, 6-fluoro-)

• Product Name: 4H-1,3-Benzodioxin-4-one, 6-fluoro-
• CAS No: 61702-21-4
• MF: C₈H₅FO₃
• MW: 168.121906042099
• CID: 469374
• PubChem ID: 12349443
• Update Time: 2025-04-19

4H-1,3-Benzodioxin-4-one, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-4-one, 6-fluoro-
• 6-fluoro-1,3-benzodioxin-4-one
• DTXSID90493164
• WLZ3714
• 6-Fluoro-4H-benzo[d][1,3]dioxin-4-one
• 61702-21-4
• 6-Fluoro-2H,4H-1,3-benzodioxin-4-one

• Inchi： 1S/C8H5FO3/c9-5-1-2-7-6(3-5)8(10)12-4-11-7/h1-3H,4H2
• InChI Key： IBOKGRWCEJHDCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(=O)OCO2)C=1

Computed Properties

• Exact Mass: 168.02225
• Monoisotopic Mass: 168.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes